molecular formula C11H16O B8788664 2-Isopropyl-3,5-xylenol CAS No. 60834-80-2

2-Isopropyl-3,5-xylenol

Cat. No.: B8788664
CAS No.: 60834-80-2
M. Wt: 164.24 g/mol
InChI Key: AXWIKVJVPDHROL-UHFFFAOYSA-N
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Description

2-Isopropyl-3,5-xylenol is a useful research compound. Its molecular formula is C11H16O and its molecular weight is 164.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

60834-80-2

Molecular Formula

C11H16O

Molecular Weight

164.24 g/mol

IUPAC Name

3,5-dimethyl-2-propan-2-ylphenol

InChI

InChI=1S/C11H16O/c1-7(2)11-9(4)5-8(3)6-10(11)12/h5-7,12H,1-4H3

InChI Key

AXWIKVJVPDHROL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)O)C(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

63 g of propylene are introduced into 244 g of 3,5-dimethylphenol and 22 g of p-toluene sulphonic acid at 120° C. Thereupon the mixture is stirred at this temperature for 3 h. The catalyst is removed by washing with sodium hydrogen carbonate solution. Then the mixture is fractionated. At boiling point 120° C (12 mm Hg) 57 g of 3,5-dimethyl-2-isopropylphenol are obtained.
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244 g
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